1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea

• CAS No.: 7155-36-4
• Molecular Formula: C14H16N4O3S
• Molecular Weight: 320.37 g/mol
• IUPAC Name: [4-(4-aminophenyl)sulfonylanilino]methylurea
• InChI: InChI=1S/C14H16N4O3S/c15-10-1-5-12(6-2-10)22(20,21)13-7-3-11(4-8-13)17-9-18-14(16)19/h1-8,17H,9,15H2,(H3,16,18,19)
• InChI Key: NPUZZGHIWQQUCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)S(=O)(=O)C2=CC=C(C=C2)NCNC(=O)N

Description

1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea is a chemical compound with a complex structure that includes both sulfonyl and urea functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea typically involves multiple steps. One common method starts with the reaction of 4-aminophenyl sulfone with formaldehyde to form an intermediate compound. This intermediate is then reacted with urea under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving the use of catalysts and specific reaction conditions to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea can undergo various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized under specific conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino groups can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride can be used.

Substitution: Reagents like alkyl halides and acyl chlorides are often used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines .

Scientific Research Applications

1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-[({4-[(4-Aminophenyl)sulfonyl]phenyl}amino)methyl]urea exerts its effects involves interactions with specific molecular targets. The sulfonyl and urea groups can form hydrogen bonds and other interactions with proteins and enzymes, potentially affecting their function. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-Aminophenyl sulfone: Shares the sulfonyl group but lacks the urea functionality.

N-[4-[(4-Aminophenyl)sulfonyl]phenyl]urea: Similar structure but different substitution pattern.

Uniqueness

This dual functionality is not commonly found in similar compounds, making it a valuable subject of study .